Cas no 886494-54-8 (1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone)

• Product Name: 1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone
• CAS No: 886494-54-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4788770
• Update Time: 2025-05-25

1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone
• 1-(5-(4-Amino-2-methoxyphenyl)furan-2-yl)ethanone

• Inchi： 1S/C13H13NO3/c1-8(15)11-5-6-12(17-11)10-4-3-9(14)7-13(10)16-2/h3-7H,14H2,1-2H3
• InChI Key： BZTSGZQRGCYNPD-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1C=CC(=CC=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone

1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone: A Comprehensive Overview

1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone, also known by its CAS number 886494-54-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring, an amino group, and a methoxy substituent, making it a valuable molecule for both academic research and potential industrial applications. Recent studies have highlighted its promising properties in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

The structural elucidation of 1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone has been a focal point of recent research. The molecule's core consists of a furan ring, which is a five-membered aromatic heterocycle containing one oxygen atom. This ring is substituted at the 5-position with a phenyl group that bears both an amino (-NH₂) and a methoxy (-OCH₃) substituent. The ethanone group (-COCH₃) is attached to the 2-position of the furan ring, further enhancing the molecule's complexity and reactivity. This structure not only provides a platform for various chemical transformations but also contributes to the compound's unique pharmacokinetic properties.

One of the most notable aspects of CAS No. 886494-54-8 is its potential as a lead compound in drug development. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to current treatments. Additionally, preliminary in vitro assays have shown that this compound exhibits cytotoxic activity against various cancer cell lines, indicating its potential as an anti-cancer drug candidate.

The synthesis of 1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yl]-ethanone has been optimized through innovative methodologies. Researchers have employed advanced techniques such as Suzuki-Miyaura coupling and Stille coupling reactions to construct the furan ring system with high precision. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of diverse substituents, enabling further exploration of the compound's structural variations and their corresponding biological activities.

In terms of pharmacokinetics, recent investigations have revealed that CAS No. 886494-54-8 exhibits favorable absorption profiles in preclinical models. The presence of the methoxy group on the phenyl ring enhances solubility, while the furan ring contributes to membrane permeability. These properties are critical for ensuring that the compound can reach its target sites effectively within the body, making it a promising candidate for systemic drug delivery.

The application of computational chemistry tools has further expanded our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how 1-[5-(4-Amino-2-methoxy-phenyl)-furan-2-yli]-ethanone interacts with target proteins, revealing key binding motifs that could be exploited for drug design. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for predicting its reactivity in various chemical environments.

In conclusion, 1-[5-(4-Amino-2-methoxy-fenil)-furanilino]-etanona, or CAS No. 886494-54-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX-XNUMX (corrected), stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new dimensions of this compound's potential, it is poised to make significant contributions to the advancement of medicinal chemistry and beyond.